(S)-Boc-2-amino-4,4,4-trifluoro-butyric acid

• IUPAC Name: (2S)-4,4,4-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C9H14F3NO4/c1-8(2,3)17-7(16)13-5(6(14)15)4-9(10,11)12/h5H,4H2,1-3H3,(H,13,16)(H,14,15)/t5-/m0/s1
• InChI Key: UCUKFQMRNHNNQY-YFKPBYRVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(F)(F)F)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC(F)(F)F)C(=O)O
• Molecular Formula: C9H14F3NO4
• Molecular Weight: 257.21 g/mol
• CAS RN: 181128-25-6

Description

(S)-Boc-2-amino-4,4,4-trifluoro-butyric acid, also known as Boc-Amino-TfOH, is a versatile and widely used reagent in organic synthesis. It is a building block for the synthesis of various compounds and can be used as a protecting group for amines. Boc-Amino-TfOH can be used in a variety of chemical reactions, including peptide synthesis, peptide ligation, and peptide cyclization. It is also used in the synthesis of peptide-based drugs, such as peptide hormones and antibiotics.

Scientific Research Applications

Amino Acids in Peptide Studies

Amino acids play a crucial role in peptide synthesis and analysis. For instance, the spin label amino acid TOAC (2,2,6,6-tetramethyl-N-oxyl-4-amino-4-carboxylic acid) has been extensively used in studies of peptides. This includes applications in analyzing peptide backbone dynamics, secondary structure, and interactions with membranes. TOAC's rigid cyclic structure and incorporation into peptides via peptide bonds make it a valuable tool for EPR spectroscopy and other physical techniques such as X-ray crystallography and NMR, to study peptides' conformational and physicochemical aspects (Schreier et al., 2012).

Boswellic Acids in Anticancer Research

Boswellic acids, found in the oleo-gum resin of Boswellia serrata, have demonstrated cytotoxic and antitumor properties. Research indicates that these compounds, especially 3-O-acetyl-11-keto-β-boswellic acid, can induce apoptosis in cancer cells through mechanisms such as caspase activation, increased Bax expression, NF-κB downregulation, and induction of poly (ADP)-ribose polymerase (PARP) cleavage. This highlights the potential of boswellic acids as candidates for anticancer drug development (Khan et al., 2016).

Butyric Acid in Gastrointestinal Health

Butyric acid, a short-chain fatty acid, is essential for maintaining intestinal health. It serves as the primary energy source for colonocytes, stimulates sodium and water absorption in the colon, and has a trophic effect on intestinal cells. Oral supplementation with butyric acid has shown promise in managing inflammatory bowel diseases and irritable bowel syndrome, indicating its potential in treating various gastrointestinal pathologies (Vergara & Sánchez, 2017).